Phase Transition Temperature and Enthalpy Reduction
a15:0-i15:0 PC exhibits a markedly lower gel-to-liquid-crystalline phase-transition temperature (Tm) compared to linear saturated phosphatidylcholines of similar acyl chain length. Symmetric di-anteiso-branched PCs with C16 hydrocarbon chains or shorter display main Tm values below 0°C, whereas the fully linear dipalmitoyl-PC (16:0 PC) has a Tm of 41°C [1]. This reduction in Tm is consistent with class-level findings that anteiso-branched phosphatidylcholines show significantly depressed transition temperatures relative to their di-n-acyl counterparts of equivalent carbon number [2].
| Evidence Dimension | Main gel-to-liquid-crystalline phase transition temperature (Tm) |
|---|---|
| Target Compound Data | < 0°C (inferred for di-anteiso PC with ≤C16 chains) |
| Comparator Or Baseline | Linear saturated DPPC (16:0 PC): 41°C |
| Quantified Difference | ΔTm > 41°C |
| Conditions | Hydrated multilamellar vesicles; differential scanning calorimetry |
Why This Matters
The substantially reduced Tm confirms that a15:0-i15:0 PC forms fluid-phase bilayers at physiological and sub-ambient temperatures, enabling studies of membrane fluidity and lateral organization under conditions where linear saturated lipids would exist in a rigid gel state.
- [1] Lewis, R. N. A. H., Sykes, B. D., & McElhaney, R. N. (1987). Thermotropic phase behavior of model membranes composed of phosphatidylcholines containing dl-methyl anteisobranched fatty acids. 1. Differential scanning calorimetric and 31P NMR spectroscopic studies. Biochemistry, 26(13), 4036–4044. View Source
- [2] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source
